Cas no 875157-31-6 ([(1-Cyano-1,2-dimethylpropyl)carbamoyl]methyl 5-ethoxy-3-methyl-1-benzofuran-2-carboxylate)

• Product Name: [(1-Cyano-1,2-dimethylpropyl)carbamoyl]methyl 5-ethoxy-3-methyl-1-benzofuran-2-carboxylate
• CAS No: 875157-31-6
• MF: C₂₀H₂₄N₂O₅
• MW: 372.414965629578
• CID: 6530077
• PubChem ID: 6915534
• Update Time: 2025-06-03

[(1-Cyano-1,2-dimethylpropyl)carbamoyl]methyl 5-ethoxy-3-methyl-1-benzofuran-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• 875157-31-6
• [(1-cyano-1,2-dimethylpropyl)carbamoyl]methyl 5-ethoxy-3-methyl-1-benzofuran-2-carboxylate
• AKOS033934339
• Z25147387
• EN300-26688113
• [(1-Cyano-1,2-dimethylpropyl)carbamoyl]methyl 5-ethoxy-3-methyl-1-benzofuran-2-carboxylate

• Inchi： 1S/C20H24N2O5/c1-6-25-14-7-8-16-15(9-14)13(4)18(27-16)19(24)26-10-17(23)22-20(5,11-21)12(2)3/h7-9,12H,6,10H2,1-5H3,(H,22,23)
• InChI Key： XIIKYJSNLGWNIK-UHFFFAOYSA-N
• SMILES： O1C(C(=O)OCC(NC(C#N)(C)C(C)C)=O)=C(C)C2C=C(C=CC1=2)OCC

Computed Properties

• Exact Mass: 372.16852187g/mol
• Monoisotopic Mass: 372.16852187g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 8
• Complexity: 598
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 102Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans Benzofurans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans

Additional information on [(1-Cyano-1,2-dimethylpropyl)carbamoyl]methyl 5-ethoxy-3-methyl-1-benzofuran-2-carboxylate

Introduction to [(1-Cyano-1,2-dimethylpropyl)carbamoyl]methyl 5-ethoxy-3-methyl-1-benzofuran-2-carboxylate (CAS No. 875157-31-6)

Compound with the chemical identifier CAS No. 875157-31-6 and the product name [(1-Cyano-1,2-dimethylpropyl)carbamoyl]methyl 5-ethoxy-3-methyl-1-benzofuran-2-carboxylate represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its complex molecular structure, has garnered attention for its potential applications in drug development and synthetic organic chemistry. The benzofuran core and the presence of functional groups such as cyano and ester moieties make it a versatile intermediate for various chemical transformations.

The benzofuran scaffold is a well-studied moiety in medicinal chemistry due to its prevalence in natural products and bioactive molecules. Specifically, the derivative 5-ethoxy-3-methyl-1-benzofuran has been explored for its pharmacological properties, including anti-inflammatory, antimicrobial, and antioxidant activities. The introduction of a cyano group at the 1-position and an ester group at the 2-position further enhances its reactivity, making it a valuable building block for synthesizing more complex molecules.

In recent years, there has been a surge in research focused on developing novel heterocyclic compounds with therapeutic potential. The compound in question, [(1-Cyano-1,2-dimethylpropyl)carbamoyl]methyl 5-ethoxy-3-methyl-1-benzofuran-2-carboxylate, has been investigated for its role in synthesizing biologically active agents. The carbamoyl moiety, derived from the (1-cyano-1,2-dimethylpropyl) group, introduces a high degree of functional diversity, enabling further derivatization and modification.

The synthesis of this compound involves multi-step organic reactions that showcase the ingenuity of modern synthetic methodologies. The process typically begins with the preparation of the benzofuran precursor followed by functional group interconversion to introduce the cyano and ester groups. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to achieve high yields and purity levels. These synthetic strategies are crucial for ensuring that the final product meets the stringent requirements of pharmaceutical applications.

The significance of this compound extends beyond its structural complexity. It serves as a key intermediate in the synthesis of various pharmacologically relevant molecules. For instance, researchers have explored its utility in developing kinase inhibitors, which are essential in treating cancers and inflammatory diseases. The presence of multiple reactive sites allows for selective modifications that can fine-tune the biological activity of the resulting compounds.

Recent studies have highlighted the importance of optimizing reaction conditions to maximize yield and minimize by-products. The use of chiral auxiliaries or catalysts has been particularly effective in achieving enantioselective synthesis, which is critical for developing enantiomerically pure drugs with improved efficacy and reduced side effects. The compound's versatility makes it an attractive candidate for such studies.

The application of computational chemistry has also played a pivotal role in understanding the reactivity and properties of this compound. Molecular modeling techniques have been used to predict how different functional groups interact within the molecular framework. These insights have guided experimental design and have led to more efficient synthetic routes.

In conclusion, [(1-Cyano-1,2-dimethylpropyl)carbamoyl]methyl 5-ethoxy-3-methyl-1-benzofuran-2-carboxylate (CAS No. 875157-31-6) represents a promising candidate in pharmaceutical research due to its complex structure and diverse functional groups. Its synthesis and application in drug development underscore the importance of innovative synthetic methodologies and computational approaches in advancing medicinal chemistry.